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Compound of Interest

Compound Name: Withasomnine

Cat. No.: B158684

Disclaimer: A specific Safety Data Sheet (SDS) for withasomnine is not readily available in the
public domain. The following guidance is based on the known properties of withasomnine, the
hazards of its constituent chemical class (pyrazoles), and established best practices for
laboratory chemical waste management. This information is intended to supplement, not
replace, your institution's specific waste disposal protocols. Always consult with your
Environmental Health and Safety (EHS) department for definitive procedures.

Withasomnine, a pyrazole alkaloid found in Withania somnifera, requires careful handling and
disposal due to the absence of comprehensive safety data. A conservative approach, treating
the compound as potentially hazardous, is mandatory for ensuring personnel safety and

environmental protection.

Physicochemical and Predicted Toxicological Properties
of Withasomnine

The following table summarizes the known and predicted properties of withasomnine, which
should inform a thorough risk assessment before handling and disposal.
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Property Value Source
Chemical Formula C12H12N:2 [1]
Molecular Weight 184.24 g/mol [1][2]
CAS Number 10183-74-1 [1][3]
Appearance Solid (predicted)

Melting Point 116-117 °C [3]
Boiling Point 358.8 £ 31.0 °C (Predicted) [3]
Solubility (LogS) -3.649 (Predicted) [2]
Carcinogenicity 0.829 (Predicted) [2]

Skin Sensitization 0.959 (Predicted) [2]

Immediate Safety and Logistical Information

Prior to handling withasomnine, it is crucial to be equipped with the appropriate Personal
Protective Equipment (PPE) to minimize exposure risks.

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

o Body Protection: A laboratory coat should be worn to protect skin and clothing.

o Respiratory Protection: Handle in a well-ventilated area or a chemical fume hood to minimize
inhalation of any dust or aerosols.

Operational and Disposal Plan: A Step-by-Step
Guide

The primary method for the disposal of withasomnine is through a licensed hazardous waste
management service. In-laboratory treatment is not recommended.
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Step 1: Waste Segregation and Collection

Proper segregation of waste is the first critical step to ensure safe disposal.
e Solid Waste:

o All solid materials contaminated with withasomnine, including residual product,
contaminated PPE (gloves, etc.), weighing papers, and absorbent materials from spill
cleanups, must be collected in a dedicated hazardous waste container.

o The container should be clearly labeled as "Hazardous Waste" and should specify
"Withasomnine" and its CAS number (10183-74-1).

o Avoid generating dust when transferring solid waste.
e Liquid Waste:

o Solutions containing withasomnine should be collected in a separate, compatible liquid
waste container.

o Do not mix with other waste streams unless explicitly permitted by your EHS department.

o The container must be clearly labeled with the contents, including all solvents and the
estimated concentration of withasomnine.

e Container Selection:

o Waste containers must be chemically resistant (e.g., borosilicate glass or high-density
polyethylene), in good condition, and have a secure, leak-proof lid.

Step 2: Storage

o Store the sealed and labeled hazardous waste containers in a designated, secure, and well-
ventilated area, away from incompatible materials.

e The storage area should have secondary containment to manage any potential leaks.

Step 3: Final Disposal
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e Under no circumstances should withasomnine or its waste be disposed of down the drain or
in regular trash.

o Contact your institution's EHS department to arrange for the collection and disposal of the
properly contained and labeled waste.

o Ensure all required waste disposal forms or manifests are completed as per your institution's
and local regulations.

Experimental Protocols and Biological Activity

Detailed experimental protocols for assays involving withasomnine are not extensively
available in the public domain. Much of the research has focused on the broader extracts of
Withania somnifera, with particular attention to withanolides.

However, some studies have indicated that withasomnine possesses biological activity. For
instance, it has been included in fragment libraries for drug discovery and has been screened
for activity against enzymes like COX-2.[3] Additionally, computational studies have suggested
a binding affinity of withasomnine to proteins associated with the SARS-CoV-2 virus, though
this has not been validated by in vitro or in vivo experimental protocols.

Due to the lack of specific, published experimental protocols, researchers should develop their
own detailed procedures with a thorough risk assessment, considering the predicted properties
of withasomnine.

Diagrams and Visualizations
Disposal Workflow for Withasomnine

The following diagram illustrates the logical workflow for the safe and compliant disposal of
withasomnine.
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Preparation and Handling
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Caption: A workflow for the proper disposal of withasomnine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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